N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]piperidin-1-yl}acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-N-methyl-2-[2-(1,2,4-triazol-1-ylmethyl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C18H28N6O/c1-22(18(13-19)8-4-2-5-9-18)17(25)12-23-10-6-3-7-16(23)11-24-15-20-14-21-24/h14-16H,2-12H2,1H3
• InChI Key: FIGGZJJNCYGERH-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CN1CCCCC1CN2C=NC=N2)C3(CCCCC3)C#N
• Molecular Formula: C18H28N6O
• Molecular Weight: 344.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, a methyl group, a piperidinyl group, and a 1,2,4-triazolyl group. These functional groups suggest that this compound may have interesting chemical properties and potential applications in fields such as medicinal chemistry.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through multi-step reactions that involve the formation of the triazole ring, a common procedure in organic chemistry. The synthesis of similar compounds often involves reactions such as nucleophilic substitution, cyclization, and condensation.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry are commonly used to confirm the structures of similar compounds.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the triazole ring is a region of high electron density, making it potentially reactive with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For instance, the presence of the polar triazole ring may enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many triazole derivatives have been studied for their potential as anticancer agents, where they may work by interacting with certain enzymes or receptors in cancer cells.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could include exploring its potential applications in medicinal chemistry, studying its reactivity with various reagents, and optimizing its synthesis process.